![molecular formula C9H9BrO3S B1444843 2-[(4-Bromophenyl)methanesulfinyl]acetic acid CAS No. 81431-33-6](/img/structure/B1444843.png)
2-[(4-Bromophenyl)methanesulfinyl]acetic acid
Overview
Description
“2-[(4-Bromophenyl)methanesulfinyl]acetic acid” is a chemical compound with the CAS Number: 81431-33-6 . It has a molecular weight of 277.14 . The IUPAC name for this compound is [(4-bromobenzyl)sulfinyl]acetic acid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H9BrO3S/c10-8-3-1-7 (2-4-8)5-14 (13)6-9 (11)12/h1-4H,5-6H2, (H,11,12) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Chemical Reactions and Synthesis
2-[(4-Bromophenyl)methanesulfinyl]acetic acid and related compounds have been studied extensively in the context of chemical synthesis and reactions. For instance, research by Ogura, Suzuki, and Tsuchihashi (1980) explored the oxidation of methyl (methylthio)methyl sulfoxide, a compound structurally related to this compound. They discovered that oxidation with hydrogen peroxide in acetic acid or methanol produces bis(methylsulfinyl)methane in high yield. This study sheds light on the potential reactivity and application of similar sulfinyl compounds in synthetic chemistry (Ogura, Suzuki, & Tsuchihashi, 1980).
Catalytic and Oxidative Processes
Furthermore, research into the catalytic and oxidative conversion of methane to acetic acid has shown the potential utility of related compounds in industrial processes. For example, Periana et al. (2003) reported a direct, selective, oxidative condensation of methane to acetic acid in liquid sulfuric acid, catalyzed by palladium. This work illuminates the broader context of chemical reactions where similar compounds may be employed as catalysts or reactants (Periana, Mironov, Taube, Bhalla, & Jones, 2003).
Methane Conversion to Acetic Acid
Zerella, Kahros, and Bell (2006) conducted another relevant study focusing on the synthesis of acetic acid from methane catalyzed by Pd²⁺ cations. Their findings emphasize the importance of understanding the reaction conditions and mechanisms for efficient conversion, potentially involving compounds like this compound or its derivatives (Zerella, Kahros, & Bell, 2006).
Safety and Hazards
properties
IUPAC Name |
2-[(4-bromophenyl)methylsulfinyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3S/c10-8-3-1-7(2-4-8)5-14(13)6-9(11)12/h1-4H,5-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSCOFNSNHPDVDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)CC(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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